Cas no 90632-47-6 (2H-Pyran-2-one,6-(1-butylheptyl)-4-methoxy-)

• Product Name: 2H-Pyran-2-one,6-(1-butylheptyl)-4-methoxy-
• CAS No: 90632-47-6
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 807526
• PubChem ID: 146214
• Update Time: 2025-04-19

2H-Pyran-2-one,6-(1-butylheptyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-(1-butylheptyl)-4-methoxy-
• 4-methoxy-6-((1-butyl)heptyl)-2H-pyran-2-one
• 4-methoxy-6-undecylpyran-2-one
• 4-Methoxy-6-(undecan-5-yl)-2H-pyran-2-one
• 90632-47-6
• 4-methoxy-6-undecan-5-ylpyran-2-one
• DTXSID90920263
• 4-Mobhp
• 2H-Pyran-2-one, 6-(1-butylheptyl)-4-methoxy-

• Inchi： 1S/C17H28O3/c1-4-6-8-9-11-14(10-7-5-2)16-12-15(19-3)13-17(18)20-16/h12-14H,4-11H2,1-3H3
• InChI Key： SVLITVXQXAHLNU-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C(CCCC)CCCCCC)OC)=O

Computed Properties

• Exact Mass: 280.204
• Monoisotopic Mass: 280.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 407.7°Cat760mmHg
• Flash Point: 172.8°C
• Refractive Index: 1.482